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Compound of Interest

Compound Name: JP-153

Cat. No.: B11934191

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
JP-153, a novel small molecule inhibitor of the Src-FAK-Paxillin signaling pathway. Given the
absence of specific disposal guidelines for JP-153, it is imperative to treat this compound as a
potentially hazardous chemical and follow established laboratory best practices for chemical
waste management. Adherence to these procedures is crucial for ensuring personnel safety
and environmental protection.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling JP-153
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PPE Category Specification Purpose

o Protects eyes from splashes or
] Safety glasses with side ) )
Eye Protection ) ) aerosolized patrticles of JP-
shields or chemical goggles

153.
) Nitrile or other chemically Prevents skin contact with the
Hand Protection ]
resistant gloves compound.

] Protects clothing and skin from
Body Protection Laboratory coat o
contamination.

Il. Step-by-Step Disposal Procedure for JP-153

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of JP-153 waste, including pure compound, solutions, and contaminated materials.

Experimental Protocol: JP-153 Waste Disposal
» Waste Segregation:

o Do not mix JP-153 waste with other chemical waste streams unless compatibility has
been confirmed.

o Segregate solid waste (e.g., unused JP-153 powder, contaminated weigh boats) from
liquid waste (e.g., solutions containing JP-153, solvent rinsates).

» Waste Collection and Labeling:
o Collect all JP-153 waste in a designated, leak-proof, and chemically compatible container.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "JP-153 (4-(3,4,5-trimethoxyphenyl)-1,4-dihydro-2H-naphtho[1,2-d][1][2]oxazin-2-
one)".

o Indicate the approximate quantity of the waste.

o Storage of Waste:
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o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

o Disposal of Empty Containers:
o To render an empty container that held JP-153 non-hazardous, it must be triple-rinsed.

o Use a solvent in which JP-153 is soluble for the initial rinse. Collect this rinsate as
hazardous waste and add it to your JP-153 liquid waste container.

o Perform two subsequent rinses with a suitable solvent (e.g., ethanol or water, depending
on the initial solvent). Collect these rinsates as hazardous waste.

o After triple-rinsing, deface the original label on the container before disposing of it as
regular laboratory glass or plastic waste, in accordance with your institution's policies.

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Do not attempt to dispose of JP-153 waste down the drain or in regular trash.

lll. Logical Workflow for JP-153 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of JP-153 and associated materials.
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Container Disposal Final Disposal
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Caption: Workflow for the safe disposal of JP-153 waste.

By following these procedures, you contribute to a safe and compliant laboratory environment,
building a foundation of trust in our collective commitment to responsible chemical handling

and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. ehrs.upenn.edu [ehrs.upenn.edu]

 To cite this document: BenchChem. [Proper Disposal of JP-153: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934191#jp-153-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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